Cas no 165387-82-6 (4-Phenyl-Pyridin-3-Ylamine Dihydrochloride)

• Product Name: 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride
• CAS No: 165387-82-6
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD11858505
• CID: 1023598
• PubChem ID: 53408024
• Update Time: 2025-06-23

4-Phenyl-Pyridin-3-Ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyridin-3-amine dihydrochloride
• 4-PHENYL-PYRIDIN-3-YLAMINE DIHYDROCHLORIDE
• AK102928
• ANW-65270
• CTK8C0782
• KB-243048
• 3-PyridinaMine, 4-phenyl-, dihydrochloride
• MZPHLKHRXAWIEM-UHFFFAOYSA-N
• 4-Phenylpyridin-3-aminedihydrochloride
• DTXSID50696139
• MFCD11858505
• CS-0269826
• 165387-82-6
• 4-phenylpyridin-3-amine;dihydrochloride
• EN300-180206
• AKOS016005233
• SCHEMBL16702548
• DB-340419
• SB34128
• 4-Phenylpyridin-3-amine 2HCl
• 4-Phenylpyridin-3-amine--hydrogen chloride (1/2)
• 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride

• MDL： MFCD11858505
• Inchi： 1S/C11H10N2.2ClH/c12-11-8-13-7-6-10(11)9-4-2-1-3-5-9;;/h1-8H,12H2;2*1H
• InChI Key： MZPHLKHRXAWIEM-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C=NC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.0377538g/mol
• Monoisotopic Mass: 242.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride

Introduction to 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride (CAS No. 165387-82-6)

4-Phenyl-Pyridin-3-Ylamine Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 165387-82-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine amine class, a structural motif widely recognized for its diverse biological activities and therapeutic potential. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The structural framework of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride incorporates a phenyl group at the 4-position of the pyridine ring, coupled with an amine substituent at the 3-position. This specific arrangement imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the dihydrochloride salt further modulates its pharmacokinetic profile, facilitating formulation into pharmaceutical dosage forms.

In recent years, there has been growing interest in pyridine derivatives due to their role as scaffolds in the design of novel therapeutic agents. 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride has been explored in several preclinical studies for its potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Its ability to modulate neurotransmitter systems and inhibit key enzymes has positioned it as a promising candidate for further investigation.

One of the most compelling aspects of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop analogs with enhanced potency, selectivity, and pharmacological profiles. For instance, modifications at the phenyl ring or the amine moiety have yielded derivatives with improved binding affinity to specific biological targets. These findings underscore the importance of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride as a building block in drug discovery initiatives.

The synthesis of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 3-amino-pyridine and phenylboronic acid. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired pyridine amine core efficiently. The final step involves salt formation with hydrochloric acid to produce the dihydrochloride salt, which is then purified through recrystallization or column chromatography.

From a computational chemistry perspective, 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride has been subjected to molecular docking studies to elucidate its interactions with protein targets. These studies have provided insights into its binding mode and potential mechanisms of action. For example, virtual screening experiments have identified its binding pockets on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), suggesting its utility in developing MAO inhibitors or COX inhibitors.

The pharmacological evaluation of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes linked to inflammation and pain pathways. Additionally, animal studies have shown that it exhibits neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings align with current trends in therapeutic drug development, where targeting central nervous system (CNS) disorders is a major focus.

Recent advancements in analytical techniques have enabled detailed characterization of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical methods are crucial for ensuring the quality and consistency of pharmaceutical intermediates before they enter clinical trials.

The regulatory landscape for compounds like 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) is essential for companies involved in producing this compound for research or commercial purposes. Regulatory submissions require comprehensive data on synthesis, characterization, stability, and toxicity to support its safe use in drug development.

Future directions in the study of 4-Phenyl-Pyridin-3-Ylamine Dihydrochloride include exploring its potential in combination therapies and investigating long-term safety profiles. The compound’s unique chemical properties make it an attractive candidate for developing prodrugs or bioavailability-enhancing formulations. Furthermore, interdisciplinary approaches combining organic chemistry, pharmacology, and computational biology will continue to drive innovation in this field.